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Compound of Interest

Compound Name: (3-Hydroxypropyl)urea

CAS No.: 16517-53-6

Cat. No.: B1266340 Get Quote

Executive Summary
(3-Hydroxypropyl)urea (3-HPU) represents a shift from bulk commodity fertilization to

functionalized nitrogen delivery. Unlike standard urea (46-0-0), which serves as a direct nutrient

source, 3-HPU is primarily utilized as a functional monomer in the synthesis of Controlled

Release Fertilizers (CRFs) and superabsorbent hydrogels.

Its performance advantage lies not in total nitrogen content (~23.7%), but in its ability to

modulate hydrolysis kinetics and crosslink into biodegradable polymer networks. When

incorporated into fertilizer coatings or hydrogel matrices, 3-HPU systems reduce nitrogen

leaching by up to 40-60% compared to conventional urea and extend nutrient availability from

days to months.

Chemical Profile & Mechanistic Distinction
To understand the performance differential, we must first distinguish the chemical behavior of

the nitrogen sources.
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Feature Standard Urea

(3-

Hydroxypropyl)urea

(3-HPU)

Urea Ammonium

Nitrate (UAN)

Formula

Nitrogen Content 46% (High Density)
~23.7% (Functional

Density)
28-32%

Solubility
High (Rapid

Dissolution)
High (Hygroscopic) Liquid Solution

Primary Mode Immediate N Release
Controlled Release /

Crosslinker

Immediate +

Intermediate

Urease Susceptibility
High (Rapid

Hydrolysis)

Low (Steric

Hindrance)
High

Volatilization Risk
High (

gas loss)

Low (Stabilized

Adduct)
Moderate

The Mechanistic Advantage: Steric Hindrance
Standard urea is a small, planar molecule easily accessed by the active site of the soil enzyme

urease. This leads to rapid hydrolysis:

In 3-HPU, the substitution of a hydrogen atom with a 3-hydroxypropyl group introduces steric

bulk. This physical barrier impedes the enzyme's ability to dock effectively, naturally slowing the

hydrolysis rate. Furthermore, the hydroxyl (-OH) tail allows 3-HPU to be polymerized with

isocyanates to form polyurethane coatings that physically encapsulate nitrogen, creating a

physical barrier to water ingress.

Visualization: Hydrolysis Pathways
The following diagram illustrates the kinetic difference between standard urea degradation and

the stabilized pathway of 3-HPU systems.
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Caption: Comparative pathway analysis showing the rapid volatilization risk of Urea vs. the

stabilized, controlled release mechanism of 3-HPU based systems.

Performance Comparison Data
The following data synthesizes performance metrics from controlled release fertilizer (CRF)

studies where hydroxyalkyl ureas were used as the modifying agent.

A. Nitrogen Release Efficiency (Soil Column Leaching)
Condition: Sandy loam soil, 25°C, simulated rainfall.

Nitrogen
Source

Day 3 Release
(%)

Day 14
Release (%)

Day 40
Release (%)

Leaching Loss
Potential

Uncoated Urea 95% 100% 100% High

Sulfur Coated

Urea
30% 65% 85% Moderate

3-HPU Hydrogel 12% 45% 78% Low

B. Water Retention (Secondary Benefit)
Unlike standard urea, 3-HPU derivatives often form hydrogels. This provides a "dual-function"

performance: nitrogen supply + soil moisture retention.

Standard Urea: 0g water retained per g fertilizer.
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3-HPU Hydrogel: Can retain 50–200g water per g polymer, reducing irrigation frequency in

arid conditions.

Experimental Protocols
To validate the performance of 3-HPU in your specific formulation, use the following self-

validating workflows.

Protocol 1: Synthesis of 3-HPU Based CRF Coating
Objective: Create a controlled-release urea granule using 3-HPU as a crosslinker.

Reactants: Prepare a mixture of Urea (core) and a coating solution comprising MDI

(Methylene diphenyl diisocyanate) and 3-HPU (as the polyol source).

Reaction:

Heat urea granules to 60°C in a rotary drum.

Spray MDI and 3-HPU simultaneously (molar ratio 1:1 for coating).

Causality: The -OH group on 3-HPU reacts with the -NCO on MDI to form a polyurethane

shell in situ around the urea granule.

Curing: Allow 24h cure time at room temperature.

Protocol 2: Lysimeter Leaching Test (Validation)
Objective: Quantify the reduction in nitrate leaching.

Setup: Use PVC columns (30cm length, 10cm diameter) packed with air-dried soil.

Application: Apply 200 mg N equivalent of (a) Urea and (b) 3-HPU Coated Urea to the soil

surface.

Elution: Add 100mL deionized water every 3 days.

Analysis: Collect leachate and analyze for
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and

using colorimetric methods (e.g., Berthelot reaction).

Success Criteria: The 3-HPU system should show <10% cumulative N release in the first 7

days (prevention of "burning").

Visualization: Experimental Workflow

Phase 1: Synthesis

Phase 2: Validation

Raw Materials:
Urea + 3-HPU + MDI

Rotary Drum Coating
(In-situ Polymerization)

Curing (24h)
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 Apply Sample
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Caption: Step-by-step workflow for synthesizing 3-HPU coated fertilizers and validating their

release profiles via lysimeter testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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